Cas no 36958-87-9 (Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester)

• Product Name: Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
• CAS No: 36958-87-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 311779
• PubChem ID: 198172
• Update Time: 2025-04-19

Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(3-ethyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
• ethyl 2-(3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• 2-(3-Ethyl-4-oxo-2-thiazolidinylidene)acetic acid ethyl ester
• delta(sup 2,alpha)-Thiazolidineacetic acid, 3-ethyl-4-oxo-, ethyl ester
• ethyl (2Z)-(3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene)ethanoate
• Ethyl (3-ethyl-4-oxothiazolidin-2-ylidene)acetate
• DTXSID701225353
• 36958-87-9
• NS00057534
• Ethyl 2-(3-ethyl-4-oxo-2-thiazolidinylidene)acetate

• Inchi： 1S/C9H13NO3S/c1-3-10-7(11)6-14-8(10)5-9(12)13-4-2/h5H,3-4,6H2,1-2H3
• InChI Key： JYTPTLJKVSVQDW-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=CC(=O)OCC)CC)=O

Computed Properties

• Exact Mass: 215.06169
• Monoisotopic Mass: 215.061614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.9

Experimental Properties

• Density: 1.288
• Boiling Point: 379.8°Cat760mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.597
• PSA: 46.61